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Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Coumarin 480, a fluorescent dye. Adherence to these procedural
steps will minimize risk and ensure proper disposal, fostering a secure and efficient research
setting.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the hazards of Coumarin 480. While one Safety Data
Sheet (SDS) classifies it as "not a hazardous substance or mixture," another indicates it is
harmful if swallowed, inhaled, or in contact with skin, and can cause skin and eye irritation[1][2]
[3]. Therefore, it is crucial to handle Coumarin 480 with caution, assuming it to be a hazardous
substance. The following personal protective equipment is recommended as a minimum
standard.
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Operation Required Personal Protective Equipment

- Nitrile gloves- Safety glasses with side shields
o ) ) or safety goggles- Laboratory coat- Use of a
Weighing and Preparing Solutions ) )
chemical fume hood is strongly recommended

to avoid inhalation of dust.

_ _ - Nitrile gloves- Safety glasses with side shields
Handling Solutions
or safety goggles- Laboratory coat

- Nitrile gloves (double-gloving recommended)-
Spill CI Safety goggles or face shield- Laboratory coat-
ill Cleanu
P P Respiratory protection may be necessary for

large spills or in poorly ventilated areas.

- Nitrile gloves- Safety glasses with side shields

Waste Disposal
or safety goggles- Laboratory coat

Operational Plan: Step-by-Step Handling
Procedures

o Preparation: Before handling, ensure that a chemical fume hood is available and functioning
correctly. Have all necessary PPE, spill cleanup materials, and waste containers readily
accessible.

e Weighing:

o Perform all weighing operations within a chemical fume hood to minimize inhalation of the

powder.
o Wear a lab coat, nitrile gloves, and safety glasses.
o Use a dedicated spatula and weighing paper. Clean the spatula thoroughly after use.
 Dissolving:

o Add the solvent to the weighed Coumarin 480 powder slowly to avoid splashing.
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o Keep the container covered as much as possible during dissolution.

o If heating is required, do so in a well-ventilated area, preferably within the fume hood.

e Use in Experiments:

o Always wear a lab coat, nitrile gloves, and safety glasses when handling solutions
containing Coumarin 480.

o Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water and seek medical attention[1].

Disposal Plan: Managing Coumarin 480 Waste

Proper disposal of Coumarin 480 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o All solid waste contaminated with Coumarin 480 (e.g., weighing paper, gloves, pipette
tips) should be placed in a clearly labeled, sealed hazardous waste container.

o Liquid waste containing Coumarin 480 should be collected in a separate, labeled
hazardous waste container. Do not mix with other chemical waste unless compatibility has
been confirmed.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.

o After rinsing, the container should be disposed of as hazardous waste[1].
» Final Disposal:

o All hazardous waste must be disposed of through a licensed environmental waste
management company. Follow your institution's specific procedures for hazardous waste
disposal.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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